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Compound of Interest

Compound Name: LY 233536

Cat. No.: B1675628

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive protocol for the preparation, handling, and
storage of a stock solution of LY 233536 using Dimethyl Sulfoxide (DMSO) as the solvent. LY
233536 is a competitive NMDA receptor antagonist, and accurate preparation of stock solutions
is critical for ensuring experimental reproducibility and data integrity.[1][2] This guide includes
detailed chemical properties, a step-by-step experimental protocol, safety precautions, and
diagrams illustrating the preparation workflow and the compound’'s mechanism of action.

Chemical and Physical Properties of LY 233536

A summary of the key chemical and physical properties of LY 233536 is presented below. This
data is essential for accurate calculations and understanding the compound's characteristics.

Property Value Source
Molecular Formula C12H19Ns02 [11[3]
Molecular Weight 265.31 g/mol [11[3]
CAS Number 136845-59-5 [1][3]
Appearance Solid (assumed) N/A
] ) Competitive NMDA Receptor
Mechanism of Action ) [11[2]
Antagonist
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Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol details the steps to prepare a 10 mM stock solution of LY 233536 in DMSO. The
final concentration can be adjusted as needed by modifying the initial calculations.

2.1 Materials and Equipment

e LY 233536 powder

e Anhydrous/ACS Grade Dimethyl Sulfoxide (DMSO)[4]

» Analytical balance (sensitive to 0.1 mg)

e Microcentrifuge tubes or amber glass vials

o Pipettes (P1000, P200) and sterile, nuclease-free tips

o Vortex mixer

¢ Sonicator (optional, for aiding dissolution)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
2.2 Step-by-Step Procedure

Step 1: Calculation Calculate the mass of LY 233536 required to prepare the desired volume
and concentration. The formula for this calculation is:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /
1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 265.31 g/mol / 1000
=2.65mg

Step 2: Weighing

o Place a clean, empty microcentrifuge tube or vial on the analytical balance and tare it.
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o Carefully weigh the calculated amount (e.g., 2.65 mg) of LY 233536 powder directly into the
tube.

Step 3: Dissolution

e Using a calibrated pipette, add the calculated volume of DMSO (e.g., 1 mL) to the tube
containing the LY 233536 powder.

o Close the tube tightly and vortex the solution for 1-2 minutes until the powder is completely
dissolved.

 Visually inspect the solution against a light source to ensure no solid particles remain. If
dissolution is slow, brief sonication in a water bath can be used to facilitate the process.

Step 4: Aliquoting and Storage

o To avoid repeated freeze-thaw cycles which can degrade the compound, it is recommended
to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile
microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration, date of preparation, and
solvent.

o Store the aliquots under the recommended conditions as outlined in the table below.

Quantitative Data and Handling Summary

This table provides key quantitative information for the handling and storage of LY 233536
stock solutions.
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Parameter Recommendation Notes
High-purity, anhydrous DMSO
Solvent Anhydrous DMSO is recommended to prevent

compound degradation.[4]

Typical Stock Concentration

10-50 mM

Higher concentrations may be
possible depending on

solubility limits.

Short-Term Storage

0 - 4°C (Days to Weeks)

For immediate use.[1]

Long-Term Storage

-20°C (Months to Years)

Recommended for preserving
stability.[1] Protect from light.

Freeze-Thaw Cycles

Avoid

Aliguoting into single-use
volumes is highly

recommended.

Safety Precautions

Always handle LY 233536 and DMSO in a well-ventilated area or a chemical fume hood.
Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.

[5] Avoid direct contact. If skin contact occurs, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for both LY 233536 and DMSO before handling.

Visualized Workflow and Signaling Pathway

5.1 Experimental Workflow

The following diagram illustrates the logical flow of the stock solution preparation protocol.
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Click to download full resolution via product page
Caption: Workflow for preparing LY 233536 stock solution.
5.2 Signaling Pathway: NMDA Receptor Antagonism

LY 233536 acts as a competitive antagonist at the NMDA receptor. It competes with the
endogenous agonist, glutamate, for the binding site on the receptor, thereby inhibiting ion
channel opening and subsequent downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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